Cas no 2248335-24-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate
• CAS No: 2248335-24-0
• MF: C₁₆H₇ClN₂O₄S
• MW: 358.755781412125
• CID: 5767099
• PubChem ID: 165978761
• Update Time: 2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517205
• 2248335-24-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate

• Inchi： 1S/C16H7ClN2O4S/c17-11-12-10(6-3-7-18-12)24-13(11)16(22)23-19-14(20)8-4-1-2-5-9(8)15(19)21/h1-7H
• InChI Key： DIJLMMORYKXJCC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)SC2C=CC=NC=21

Computed Properties

• Exact Mass: 357.9815056g/mol
• Monoisotopic Mass: 357.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate (CAS No. 2248335-24-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate (CAS No. 2248335-24-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate features a thienopyridine core fused with an isoindole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thienopyridine ring system is particularly noteworthy for its ability to modulate various biological pathways, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate has been extensively studied and optimized by several research groups. One common synthetic route involves the condensation of a thienopyridine derivative with an isoindole precursor in the presence of a suitable coupling reagent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate, such as solubility and stability, are crucial for its pharmaceutical applications. Studies have shown that this compound is moderately soluble in organic solvents like DMSO and ethanol but has limited solubility in water. Efforts are ongoing to improve its aqueous solubility through various formulation strategies, such as the use of cyclodextrins or nanoparticle-based delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[3,2-b]pyridine-2-carboxylate in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol--yl 3-chlorothieno[3,2-b]pyridine--carboxylate (CAS No. 0) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.